6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide
Overview
Description
6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide is a synthetic organic compound belonging to the chromene family Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide typically involves the following steps:
Starting Material: The synthesis begins with a suitable chromene precursor, such as 6-fluoro-4-hydroxy-2H-chromene-2-carboxylic acid.
Amidation Reaction: The carboxylic acid group is converted to a carboxamide group through an amidation reaction. This can be achieved using reagents like thionyl chloride (SOCl₂) to form the acid chloride, followed by reaction with methylamine (CH₃NH₂) to yield the desired carboxamide.
Oxidation: The hydroxyl group at the 4-position is oxidized to a ketone using oxidizing agents such as pyridinium chlorochromate (PCC) or Jones reagent.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated systems, and environmentally friendly solvents to enhance efficiency and reduce waste.
Chemical Reactions Analysis
Types of Reactions
6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be further oxidized at the methyl group to form corresponding carboxylic acids.
Reduction: Reduction of the ketone group can yield the corresponding alcohol.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.
Reduction: Reagents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a suitable catalyst.
Major Products
Oxidation: Formation of carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of substituted chromene derivatives.
Scientific Research Applications
6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Investigated for its anti-inflammatory, anticancer, and antimicrobial properties.
Industry: Utilized in the development of new materials and pharmaceuticals.
Mechanism of Action
The mechanism of action of 6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide involves its interaction with specific molecular targets:
Enzyme Inhibition: The compound may inhibit enzymes by binding to their active sites, thereby blocking substrate access.
Receptor Modulation: It can modulate receptor activity by binding to receptor sites, influencing cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds
- 6-fluoro-4-hydroxy-2H-chromene-2-carboxylic acid
- 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
- 6-fluoro-4-oxo-2H-chromene-3-carbaldehyde
Uniqueness
6-fluoro-N-methyl-4-oxo-3,4-dihydro-2H-chromene-2-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the fluorine atom enhances its metabolic stability and bioavailability, making it a valuable compound for further research and development.
properties
Molecular Formula |
C11H10FNO3 |
|---|---|
Molecular Weight |
223.20 g/mol |
IUPAC Name |
6-fluoro-N-methyl-4-oxo-2,3-dihydrochromene-2-carboxamide |
InChI |
InChI=1S/C11H10FNO3/c1-13-11(15)10-5-8(14)7-4-6(12)2-3-9(7)16-10/h2-4,10H,5H2,1H3,(H,13,15) |
InChI Key |
FMVARIABUPQYMX-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1CC(=O)C2=C(O1)C=CC(=C2)F |
Origin of Product |
United States |
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